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The following table summarizes the key experimental and theoretical findings for cyclohexanehexone

(C6O6) from the identified research [1].

Aspect Details

Common
Misidentification

Materials in most studies and from chemical vendors are often
dodecahydroxycyclohexane dihydrate (C6(OH)12·2H2O), not C6O6 [1].

Synthesis Method Bulk synthesis achieved via dehydration of C6(OH)12·2H2O [1].

Key Challenge High sensitivity to ambient conditions (e.g., air, moisture) makes handling and

analysis difficult [1].

Detection Method Electrospray ionization mass spectrometry (ESI-MS) setup within a glovebox to

detect the ion C6O6H⁻ [1].

Structural
Confirmation

Tandem MS (MSⁿ) showed consecutive losses of CO molecules, confirming

the C6O6 structure [1].

Theoretical Insights Calculations were performed to "recover the chemical bonding" and rationalize

the synthesis method [1].

Experimental Protocol: Synthesis and MS Analysis
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For researchers aiming to reproduce these results, here is a detailed methodology based on the study [1].

Objective: To synthesize bulk C6O6 and obtain its mass spectrum, which had been historically
challenging due to its sensitivity.

Starting Material: The synthesis begins with dodecahydroxycyclohexane dihydrate
(C6(OH)12·2H2O). It is crucial to verify the identity of this starting material, as it is often mistaken for

C6O6 itself.
Synthesis Procedure: The C6(OH)12·2H2O material undergoes a dehydration reaction. The

specific dehydration agents, temperature, pressure, and solvent conditions used in this bulk synthesis
are detailed in the full publication.

Handling Conditions: All manipulations of the synthesized C6O6 must be performed under strictly
controlled, moisture- and oxygen-free conditions. In this study, a glovebox was used.

Mass Spectrometry Setup:
A home-built electrospray ionization (ESI) source was used.

The ESI source was installed inside a glovebox to prevent exposure of the sensitive C6O6
sample to ambient conditions.

The sample was analyzed in negative ion mode, which detected the C6O6H⁻ anion.
Tandem MS (MSⁿ) Analysis:

The C6O6H⁻ ion was isolated and fragmented.
The fragmentation pattern showed sequential losses of carbon monoxide (CO) units.

This pattern (MSⁿ, n=2-4) is a key piece of evidence confirming the structure of a hexaketone
ring.

Visualizing the C6O6 Analysis Workflow

The diagram below outlines the experimental workflow for the synthesis and mass spectrometric analysis of

C6O6.
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Start: C6(OH)₁₂·2H₂O
(Dodecahydroxycyclohexane dihydrate)

Bulk Dehydration
(Chemical Reaction)

Product: C₆O₆

(Highly sensitive)

Glovebox Handling
(Inert atmosphere)

In-Glovebox ESI-MS
(Home-built setup)

Detection of C₆O₆H⁻ Anion

Tandem MSⁿ Analysis
(n = 2-4)

Fragmentation Pattern:
Consecutive CO losses

Click to download full resolution via product page

Experimental workflow for synthesis and MS analysis of C6O6 [1].

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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